(3R)-3-Amino-3-(2-pyridyl)propanamide

• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• IUPAC Name: (3R)-3-amino-3-pyridin-2-ylpropanamide
• InChI: InChI=1S/C8H11N3O/c9-6(5-8(10)12)7-3-1-2-4-11-7/h1-4,6H,5,9H2,(H2,10,12)/t6-/m1/s1
• InChI Key: ZBRSERNJFMAHFZ-ZCFIWIBFSA-N
• Isomeric SMILES: C1=CC=NC(=C1)[C@@H](CC(=O)N)N
• Canonical SMILES: C1=CC=NC(=C1)C(CC(=O)N)N

Description

(3R)-3-Amino-3-(2-pyridyl)propanamide is a chiral compound characterized by a pyridine ring substituted at the 2-position and a propanamide backbone with an (R)-configured amino group. Its molecular formula is C₈H₁₁N₃O, molecular weight 165.19 g/mol, and CAS number 771528-85-9 . Stereochemistry at the 3-position is critical for activity, as enantiomers often exhibit divergent pharmacological profiles.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-3-Amino-3-(2-pyridyl)propanamide typically involves the following steps:

Starting Material: The synthesis begins with the commercially available 2-pyridinecarboxaldehyde.

Reductive Amination: The aldehyde group of 2-pyridinecarboxaldehyde is subjected to reductive amination with an appropriate amine source, such as ammonia or an amine derivative, in the presence of a reducing agent like sodium cyanoborohydride.

Chiral Resolution: The resulting racemic mixture is then resolved into its enantiomers using chiral chromatography or crystallization techniques.

Industrial Production Methods

Industrial production of (3R)-3-Amino-3-(2-pyridyl)propanamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the compound.

Chemical Reactions Analysis

Types of Reactions

(3R)-3-Amino-3-(2-pyridyl)propanamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The compound can be reduced to form amines or other reduced derivatives.

Substitution: The pyridine ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and nitric acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitroso or nitro derivatives, while reduction may produce various amines.

Scientific Research Applications

(3R)-3-Amino-3-(2-pyridyl)propanamide has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological and inflammatory diseases.

Organic Synthesis: The compound serves as an intermediate in the synthesis of complex organic molecules.

Material Science: It is used in the development of novel materials with specific properties, such as conductivity or catalytic activity.

Mechanism of Action

The mechanism of action of (3R)-3-Amino-3-(2-pyridyl)propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key structural analogs, highlighting variations in substituents, heterocycles, and physicochemical properties.

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Substituent/Heterocycle	Key Differences vs. Target Compound	Purity/Physical Data
(3R)-3-Amino-3-(2-pyridyl)propanamide	771528-85-9	C₈H₁₁N₃O	165.19	2-Pyridyl	Reference compound	Purity: Not specified
(3R)-3-Amino-3-(2-methylthiophen-3-yl)propanamide	1842593-60-5	C₈H₁₂N₂OS	184.26	2-Methylthiophen-3-yl	Thiophene replaces pyridine; sulfur atom introduced	Purity: ≥95%
(3R)-3-Amino-3-(4-methylpyridin-3-yl)propanamide	1568074-74-7	C₉H₁₃N₃O	179.22	4-Methylpyridin-3-yl	Methyl group on pyridine; positional isomerism	Purity: Not specified
(3R)-3-Amino-3-(3-chlorophenyl)propanamide hydrochloride	1376000-87-1	C₉H₁₂Cl₂N₂O	235.11	3-Chlorophenyl	Chlorophenyl replaces pyridine; hydrochloride salt	Purity: Not specified
2,2-Dimethyl-N-(2-pyridinyl)propanamide	86847-59-8	C₁₀H₁₄N₂O	178.23	2-Pyridinyl with pivaloyl group	Amide at pyridine nitrogen; branched alkyl chain	mp: 71–75°C
(3S)-3-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanamide	1304048-71-2	C₇H₁₂N₄O	168.20	1-Methylpyrazol-4-yl	Pyrazole replaces pyridine; stereochemistry (S)	Purity: Not specified

Key Structural and Functional Differences

Thiophene-containing compounds often exhibit enhanced lipophilicity . Substitution with 4-methylpyridin-3-yl () adds steric bulk and may influence binding affinity in receptor interactions . Chlorophenyl substitution () replaces the heterocycle with a halogenated aromatic ring, increasing molecular weight and lipophilicity. Halogens like chlorine can participate in halogen bonding, affecting target engagement .

Backbone and Functional Groups :

• 2,2-Dimethyl-N-(2-pyridinyl)propanamide () features a pivaloyl group, which enhances metabolic stability due to steric hindrance. Its melting point (71–75°C) suggests higher crystallinity compared to the target compound .
• The hydrochloride salt form in improves solubility but may alter pharmacokinetics .

Stereochemical Variations :

• The (3S)-enantiomer of the pyrazole analog () highlights the importance of chirality. Enantiomers can exhibit divergent biological activities, though specific data are unavailable in the provided evidence .

Biological Activity

(3R)-3-Amino-3-(2-pyridyl)propanamide, also referred to as a pyridine derivative, has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of the compound's biological activity, including its antibacterial, antiviral, and antioxidant properties, supported by data tables and relevant research findings.

Chemical Structure and Properties

The molecular structure of (3R)-3-Amino-3-(2-pyridyl)propanamide is characterized by a pyridine ring and an amine functional group, which contribute to its biological interactions. The compound's structural formula can be represented as follows:

$$\text{C}_8\text{H}_{10}\text{N}_2\text{O}$$

Antibacterial Activity

Research has demonstrated that (3R)-3-Amino-3-(2-pyridyl)propanamide exhibits notable antibacterial properties. In vitro studies have assessed its effectiveness against various bacterial strains, particularly Gram-negative bacteria.

Table 1: Antibacterial Activity of (3R)-3-Amino-3-(2-pyridyl)propanamide

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Escherichia coli ATCC 25922	12.5 μg/mL
Pseudomonas aeruginosa ATCC 27853	Effective inhibition

In these studies, the compound demonstrated significant inhibition against Pseudomonas aeruginosa , with a MIC value of 12.5 μg/mL, indicating moderate antibacterial activity compared to the reference drug ciprofloxacin, which had a MIC of 1 μg/mL .

Antiviral Activity

The antiviral potential of (3R)-3-Amino-3-(2-pyridyl)propanamide has also been explored. It has been shown to possess activity against several viral strains, contributing to its profile as a multi-functional therapeutic agent.

Table 2: Antiviral Activity of (3R)-3-Amino-3-(2-pyridyl)propanamide

Viral Strain	Observed Effect	Reference
Tobacco mosaic virus	Inhibition observed
Hepatitis A virus	IC50 values in low micromolar range

The compound was effective against the Tobacco mosaic virus and exhibited promising results in inhibiting Hepatitis A virus with IC50 values suggesting significant antiviral activity .

Antioxidant Activity

Antioxidant properties are crucial for assessing the therapeutic potential of compounds in preventing oxidative stress-related diseases. The antioxidant activity of (3R)-3-Amino-3-(2-pyridyl)propanamide has been evaluated using various assays.

Table 3: Antioxidant Activity Assessment

Assay Type	% Inhibition at 100 μg/mL	Reference
DPPH Radical Scavenging	Moderate inhibition

In DPPH radical scavenging assays, the compound showed moderate antioxidant activity, indicating its potential role in mitigating oxidative damage .

Case Studies and Research Findings

Several studies have focused on the pharmacological implications of (3R)-3-Amino-3-(2-pyridyl)propanamide. For instance:

• Study on Antibacterial Efficacy : A study conducted by researchers demonstrated that the compound effectively inhibited growth in both E. coli and P. aeruginosa , highlighting its potential application in treating bacterial infections .
• Antiviral Mechanisms : Another research effort explored the mechanisms through which this compound exerts its antiviral effects, suggesting that it may interfere with viral replication processes .